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Compound Focus: Gossypetin

CAS No.: 489-35-0

Cat. No.: S529159

Core Characteristics at a Glance

The table below summarizes the fundamental differences between gossypetin and gossypol.

Characteristic Gossypetin Gossypol

Chemical Flavonol (a type of flavonoid) [1] Polyphenolic aldehyde, dimeric
Classification sesquiterpene [2] [3] [4]

Chemical Formula C15H100s [1] C30H300s [2] [3]

Core Structure 3,5,7,8,3",4'-hexahydroxyflavone [1] 1,1',6,6',7,7'-Hexahydroxy-3,3'-dimethyl-

5,5'-di(propan-2-yl)[2,2'-
binaphthalene]-8,8'-dicarbaldehyde [2]

Natural Sources Primarily found in the petals of Found throughout the cotton plant
Gossypium herbaceum (cotton) (Gossypium spp.), with high
and calyces of Hibiscus sabdariffa concentration in seeds and roots [3] [5].

[1].

Key Antioxidant, antibacterial, potential Anticancer (Bcl-2 inhibition), antimalarial,
Pharmacological hepatoprotective and anticancer antimicrobial, and male contraceptive
Activities properties [1] [6]. effects [2] [3] [4].

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s529159?utm_src=pdf-body
https://www.smolecule.com/products/s529159?utm_src=pdf-interest
https://www.smolecule.com/products/s529159?utm_src=pdf-body
https://www.sciencedirect.com/topics/chemistry/gossypetin
https://en.wikipedia.org/wiki/Gossypol
https://cmjournal.biomedcentral.com/articles/10.1186/s13020-023-00869-8
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/gossypol
https://www.sciencedirect.com/topics/chemistry/gossypetin
https://en.wikipedia.org/wiki/Gossypol
https://cmjournal.biomedcentral.com/articles/10.1186/s13020-023-00869-8
https://www.sciencedirect.com/topics/chemistry/gossypetin
https://en.wikipedia.org/wiki/Gossypol
https://www.sciencedirect.com/topics/chemistry/gossypetin
https://cmjournal.biomedcentral.com/articles/10.1186/s13020-023-00869-8
https://bmcplantbiol.biomedcentral.com/articles/10.1186/s12870-020-2294-9
https://www.sciencedirect.com/topics/chemistry/gossypetin
https://fjps.springeropen.com/articles/10.1186/s43094-023-00547-4
https://en.wikipedia.org/wiki/Gossypol
https://cmjournal.biomedcentral.com/articles/10.1186/s13020-023-00869-8
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/gossypol
https://www.smolecule.com/products/s529159?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Characteristic Gossypetin Gossypol
Research & Early-stage research focusing on Extensive research, with clinical trials
Application Status its biological activities; used (Phases I/1l) conducted for cancer

traditionally as a natural dye [1] [6].  therapy; history of use as a male
contraceptive in China [3].

Detailed Technical Profiles

Gossypetin: A Multi-Hydroxylated Flavonol

Gossypetin is a flavonol, characterized by a 3-hydroxyflavone backbone with multiple hydroxyl groups
attached [1]. Its significant antioxidant activity is largely attributed to this high degree of hydroxylation. It is
often found in nature as glycosides, such as gossypitrin (gossypetin-7-glucoside) and gossypin (a glucoside
of gossypetin) [1] [6]. Gossypin itself is a major subject of research due to its marked water solubility and

various pharmacological activities [6].

o Experimental Evidence for Bioactivity:

o Antibacterial Activity: Gossypetin isolated from Hibiscus sabdariffa has been shown to
exhibit strong antibacterial activity [1].

o Hepatoprotective Effects: In a rat model of CCls-induced liver injury, gossypetin-3-O-[3-d-
robinobioside isolated from Caesalpinia gilliesii demonstrated protective effects. The
methodology involved administering the extract to rats and monitoring liver biomarkers. Results
showed a decrease in aspartate aminotransferase (AST) and alanine aminotransferase (ALT)
levels, alongside an increase in total antioxidant capacity (TAC), comparable to the drug
silymarin [1].

Gossypol: A Complex Sesquiterpene with Clinical History

Gossypol is a polyphenolic compound that exists as two stable atropisomers (enantiomers) due to restricted
rotation around its central bond: (+)-gossypol and the more biologically active (-)-gossypol (also known as

AT-101) [2] [3]. It is a secondary metabolite produced by cotton plants as a defense chemical [5].
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e Primary Mechanism of Action in Cancer Research: A well-characterized mechanism is its function
as a BH3 mimetic. It inhibits the anti-apoptotic proteins Bcl-2 and Bcl-xL, thereby promoting
apoptosis (programmed cell death) in tumor cells [3] [4].

e Experimental & Clinical Evidence:

o In Vitro Anticancer Activity: Gossypol has demonstrated efficacy against a wide range of
human cancer cell lines, including breast cancer (MCF-7, MDA-MB-231), pancreatic cancer
(BxPC-3), cervical cancer (HeLa), and non-small cell lung cancer (H1975) [3].

o Target Identification Workflow: A 2025 study used "target fishing" technology to identify
gossypol's molecular targets in cervical cancer (HeLa) cells [7]. The experimental workflow is
summarized below:
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Experimental workflow for gossypol target identification in cervical cancer cells [7]. - Clinical Trial Status:
Gossypol has progressed to Phase I and II clinical trials as an anticancer agent, showing manageable toxicity

profiles and preliminary efficacy [3]. Its development as a male contraceptive was discontinued by the WHO

due to side effects like hypokalemia and risks of permanent infertility [2] [3].

Key Insights for Research Direction

e Gossypol is the more extensively studied compound with a clearer and more advanced translational

path, particularly in oncology. Its main challenges are toxicity and a narrow therapeutic window, which
are active areas of research via derivative development and novel drug delivery systems [3].

e Gossypetin represents an earlier-stage opportunity. Its strong antioxidant and antibacterial profile,
along with its flavonoid structure, makes it a candidate for further investigation into inflammatory
diseases, metabolic disorders, and as a lead compound for medicinal chemistry optimization.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. sciencedirect.com/topics/ chemistry / gossypetin [sciencedirect.com]

2. - Wikipedia Gossypol [en.wikipedia.org]

3. The potential roles of gossypol as anticancer agent [cmjournal.biomedcentral.com]

4. Gossypol - an overview | ScienceDirect Topics [sciencedirect.com]

5. Cotton roots are the major source of gossypol biosynthesis ... [omcplantbiol.biomedcentral.com]
6. Therapeutic benefits of gossypin as an emerging phytoconstituents of... [fjps.springeropen.com]
7. Molecular Target Identification of Gossypol Against ... [mdpi.com]

To cite this document: Smolecule. [gossypetin vs gossypol differences]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b529159#gossypetin-vs-gossypol-

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.mdpi.com/1999-4923/17/7/861
https://cmjournal.biomedcentral.com/articles/10.1186/s13020-023-00869-8
https://en.wikipedia.org/wiki/Gossypol
https://cmjournal.biomedcentral.com/articles/10.1186/s13020-023-00869-8
https://cmjournal.biomedcentral.com/articles/10.1186/s13020-023-00869-8
https://www.smolecule.com/products/s529159?utm_src=pdf-body
https://www.smolecule.com/products/s529159?utm_src=pdf-custom-synthesis
https://www.sciencedirect.com/topics/chemistry/gossypetin
https://en.wikipedia.org/wiki/Gossypol
https://cmjournal.biomedcentral.com/articles/10.1186/s13020-023-00869-8
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/gossypol
https://bmcplantbiol.biomedcentral.com/articles/10.1186/s12870-020-2294-9
https://fjps.springeropen.com/articles/10.1186/s43094-023-00547-4
https://www.mdpi.com/1999-4923/17/7/861
https://www.smolecule.com/products/b529159#gossypetin-vs-gossypol-differences
https://www.smolecule.com/products/b529159#gossypetin-vs-gossypol-differences
https://www.smolecule.com/products/s529159?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

differences]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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